1-(2-Methoxybenzyl)-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H15NO4/c1-18-11-5-3-2-4-9(11)7-14-8-10(13(16)17)6-12(14)15/h2-5,10H,6-8H2,1H3,(H,16,17)
• InChI Key: HUZIUKRMHVQZMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CC(CC2=O)C(=O)O
• Molecular Formula: C13H15NO4
• DSSTOX Substance ID: DTXSID60343607
• Molecular Weight: 249.26 g/mol
• CAS RN: 352208-42-5

Description

Synthesis Analysis

Synthesis of compounds related to 1-(2-Methoxybenzyl)-5-oxopyrrolidine-3-carboxylic acid often involves complex reactions that yield significant insights into the reactivity of similar molecular frameworks. For instance, Huang et al. (1987) described a synthesis pathway for 1-(4-Methoxybenzoyl)-5-oxo-2-pyrrolidinepropanoic acid (CI-933), a compound with a similar structure, highlighting the use of bromo[1-14C]acetic acid as the starting material in radiolabeling studies (Huang, 1987).

Molecular Structure Analysis

The molecular structure of compounds structurally related to 1-(2-Methoxybenzyl)-5-oxopyrrolidine-3-carboxylic acid has been elucidated using X-ray crystallography and other analytical techniques. Banerjee et al. (2002) investigated the structure and conformation of a solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, revealing an essentially planar methoxyphenyl ring linked to an oxo-pyrrolidine moiety (Banerjee et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving similar compounds indicate a range of reactivities that can be inferred for 1-(2-Methoxybenzyl)-5-oxopyrrolidine-3-carboxylic acid. For example, the study by Yoo et al. (1990) on the oxidative debenzylation of 4-methoxy-α-methylbenzyl esters offers insights into the potential reactions and stability of methoxybenzyl-protected compounds under oxidative conditions (Yoo, Kim Hye, & Kyu, 1990).

Physical Properties Analysis

The physical properties of compounds with structural similarities to 1-(2-Methoxybenzyl)-5-oxopyrrolidine-3-carboxylic acid, such as solubility, melting point, and crystal structure, are crucial for understanding their behavior in different environments. The crystal structure analysis of related compounds, as demonstrated by Wang et al. (2009), provides valuable data on molecular conformation and intermolecular interactions (Wang et al., 2009).

Scientific Research Applications

• Scientific Field: Medicinal Chemistry

  • Nitrogen-based heterocycles occupy an exclusive position as a valuable source of therapeutic agents in medicinal chemistry. More than 75% of drugs approved by the FDA and currently available in the market are nitrogen-containing heterocyclic moieties.
  • The presence of an electron-donating 2-methoxybenzyl group decreased the activity compared with the 4-methoxy derivative. The para-substituted derivatives showed greater potency than the ortho-substituted derivatives.

• Scientific Field: Toxicology

  • The presence of the N-2-methoxybenzyl group significantly increased the in vitro cytotoxicity of 2C phenethylamines drugs in both cell lines, with the NBOMe drugs presenting lower EC50 values when compared to their counterparts.